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Compound of Interest

Compound Name: PEG2000-DGG

Cat. No.: B12406726

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount to groundbreaking work. This document provides immediate and essential safety
and logistical information for handling PEG2000-DGG, a valuable compound in modern
research. Adherence to these guidelines will help ensure safe operational procedures and
proper disposal, fostering a secure and productive research environment.

While a specific Safety Data Sheet (SDS) for PEG2000-DGG was not identified, the following
recommendations are based on the safety profiles of structurally similar polyethylene glycol
(PEG) derivatives. It is crucial to handle this compound with a conservative approach,
assuming it may share properties with related chemicals.

Personal Protective Equipment (PPE)

The consistent recommendation for handling PEGylated compounds is the use of appropriate
personal protective equipment to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

o Protects eyes from potential
_ Safety goggles with side- ) .
Eye Protection splashes or airborne particles.

shields
[1](2][3]

. . Provides a barrier against skin
Hand Protection Nitrile rubber gloves
contact.[2]

] Laboratory coat or other Prevents contamination of
Body Protection ] ) ] ]
protective clothing personal clothing and skin.[1]

. ] Use a particle filter if dust or
) ) Generally not required with
Respiratory Protection o aerosols are generated.[1][2]
adequate ventilation "

Operational Plan: From Receipt to Use

A systematic approach to handling PEG2000-DGG from the moment it arrives in the laboratory
is critical for safety and maintaining the integrity of the compound.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled with the compound name, date of receipt,
and any known hazards.

o Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-
ventilated area.[1][4] Keep it away from strong oxidizing agents.[1] For long-term stability,
some similar compounds require storage at -20°C, protected from light.[5] Always consult the
supplier's specific storage recommendations.

Handling and Experimental Use

o Designated Area: Conduct all handling and weighing of PEG2000-DGG in a designated
area, such as a chemical fume hood, to ensure adequate ventilation.[1][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://file.medchemexpress.com/batch_PDF/HY-112764/DMG-PEG-2000-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://www.abmole.com/literature/peg2000-dspe-msds.html
https://www.benchchem.com/product/b12406726?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.abmole.com/literature/peg2000-dspe-msds.html
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.avantiresearch.com/en-gb/products/product/880128-dspe-peg2000-amine
https://www.benchchem.com/product/b12406726?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2218130&productDescription=POLYETHYLENE+GLYCOL+2000+250G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-112764/DMG-PEG-2000-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Avoid Dust and Aerosols: Handle the solid compound carefully to avoid the formation of dust.
[1][4] If creating solutions, add the solid to the solvent slowly to prevent aerosolization.

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound.[3]

o Spill Response: In case of a spill, wear appropriate PPE, absorb the material with an inert
absorbent, and place it in a sealed container for disposal.[4]

Disposal Plan: Responsible Waste Management

Proper disposal of PEG2000-DGG and any contaminated materials is essential to protect the
environment and comply with regulations. While polyethylene glycol is generally considered
biodegradable, it is important to follow established laboratory waste procedures.[6]

» Waste Segregation: Collect all waste materials containing PEG2000-DGG, including unused
compound, contaminated consumables (e.g., pipette tips, tubes), and cleaning materials, in
a clearly labeled, sealed waste container.

» Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations.[4][6] This typically involves arranging for collection by a licensed
chemical waste disposal contractor.[6]

e Prevent Environmental Release: Do not dispose of PEG2000-DGG down the drain or in the
general trash.[4][6] Preventing the entry of the compound into waterways and soil is a critical
responsibility.

Quantitative Data

The following table summarizes key physical and chemical properties based on data for
Polyethylene Glycol 2000.
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Property Value

Physical State Solid[1]
Appearance White[1]

Melting Point 44 - 48 °C[1]
Solubility Soluble in water[1]

Experimental Workflow and Disposal

The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of PEG2000-DGG.
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Receiving PEG2000-DGG
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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